2-(1,3-dioxoisoindolin-2-yl)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)acetamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C18H13N3O4S/c1-10-6-7-14(25-10)13-9-26-18(19-13)20-15(22)8-21-16(23)11-4-2-3-5-12(11)17(21)24/h2-7,9H,8H2,1H3,(H,19,20,22)
• InChI Key: VWTYDYYYIGKMDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CSC(=N2)NC(=O)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C18H13N3O4S
• Molecular Weight: 367.4 g/mol

Description

Physical And Chemical Properties Analysis

This compound has a molecular weight of 367.38. Other physical and chemical properties like density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Anti-inflammatory Applications

The compound 2-(1,3-dioxoisoindolin-2-yl)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)acetamide and its derivatives have been synthesized and evaluated for anti-inflammatory activity using both in vitro and in vivo models. The synthesized compounds demonstrated promising anti-inflammatory effects, which were confirmed through various models such as protein denaturation and rat paw edema, as well as molecular docking studies to determine binding affinity towards human serum albumin (HSA) (A. P. Nikalje, N. Hirani, R. Nawle, 2015). These findings suggest a potential therapeutic application in managing inflammatory conditions.

Anticonvulsant and Antidepressant Effects

This chemical framework has also been investigated for its anticonvulsant and antidepressant activities. A study on 2-(5-methyl-2,3-dioxoindolin-1-yl)acetamide derivatives revealed significant protection against pentylenetetrazole (PTZ)-induced seizures, along with antidepressant-like activity in animal models. Among the tested compounds, several showed potent antidepressant-like activity, indicating their potential for development as treatments for neurological disorders (Xing-Hua Zhen et al., 2015).

Anticancer Agents

Recent research has focused on developing novel anticancer agents based on this chemical structure, particularly targeting A549 and K562 cell lines. One study designed and synthesized a new series of compounds, demonstrating potent antiproliferative activity and indicating mechanisms of action involving apoptosis and cell cycle arrest, mediated through the EGFR and p53-MDM2 pathways. This suggests a promising avenue for the development of targeted cancer therapies (Guanglong Zhang et al., 2023).

Antimicrobial Activity

Compounds derived from 2-(1,3-dioxoisoindolin-2-yl)-N-(4-(5-methylfuran-2-yl)thiazol-2-yl)acetamide have also been explored for their antimicrobial properties. A study on the synthesis and antibacterial evaluation of derivatives highlighted their potential as novel antimicrobial agents. The research found that these compounds displayed significant activity against various bacterial strains, underscoring their potential utility in developing new antimicrobial drugs (N. Rezki, 2016).